Cas no 61546-04-1 (1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride)
61546-04-1 structure
Product Name:1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride
CAS No:61546-04-1
MF:C21H43ClN2
MW:359.03252530098
CID:475412
PubChem ID:71394759
Update Time:2025-04-19
1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride
- 1-ethyl-3-hexadecyl-1,2-dihydroimidazol-1-ium,chloride
- DTXSID90816430
- 61546-04-1
- 1-Ethyl-3-hexadecyl-2,3-dihydro-1H-imidazol-1-ium chloride
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- Inchi: 1S/C21H42N2.ClH/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-20-19-22(4-2)21-23;/h19-20H,3-18,21H2,1-2H3;1H
- InChI Key: NSNDKMBITSHRLZ-UHFFFAOYSA-N
- SMILES: [Cl-].[NH+]1(C=CN(CCCCCCCCCCCCCCCC)C1)CC
Computed Properties
- Exact Mass: 314.9751
- Monoisotopic Mass: 358.3114771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 275
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.7Ų
Experimental Properties
- PSA: 9.14
1H-Imidazolium, 1-ethyl-3-hexadecyl-, chloride Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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